Cas no 936225-49-9 (3-benzylpyrrolidine hydrochloride)

3-benzylpyrrolidine hydrochloride structure

936225-49-9 structure

Product Name:3-benzylpyrrolidine hydrochloride

CAS No:936225-49-9

MF:C₁₁H₁₆ClN

MW:197.704442024231

CID:858997

PubChem ID:45074440

Update Time:2025-04-19

3-benzylpyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-BENZYL-PYRROLIDINE HCL
- 3-(phenylmethyl)Pyrrolidine hydrochloride
- 3-Benzylpyrrolidine HCl
- FT-0710851
- AKOS026681334
- 3-benzylpyrrolidine hydrochloride
- SB47736
- F2147-1778
- 936225-49-9
- SB47681
- EN300-1264919
- 3-benzylpyrrolidine;hydrochloride
- 3-benzylpyrrolidinehydrochloride
- C78600
- DB-031581
- (S)-3-Benzylpyrrolidine hydrochloride
- 1956436-43-3
- 1956436-53-5
- (R)-3-Benzylpyrrolidine hydrochloride
- Inchi： 1S/C11H15N.ClH/c1-2-4-10(5-3-1)8-11-6-7-12-9-11;/h1-5,11-12H,6-9H2;1H
- InChI Key： MOHPRQHABSPJSO-UHFFFAOYSA-N
- SMILES： Cl.N1CCC(CC2C=CC=CC=2)C1

Computed Properties

Exact Mass: 197.09700
Monoisotopic Mass: 197.0971272g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 127
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12Å²

Experimental Properties

PSA: 12.03000
LogP: 2.96940

3-benzylpyrrolidine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM327740-1g	3-benzylpyrrolidine hydrochloride	936225-49-9	95+%	1g	$391	2021-06-09
Chemenu	CM327740-1g	3-benzylpyrrolidine hydrochloride	936225-49-9	95%+	1g	$1153	2024-07-19
Chemenu	CM327740-100mg	3-benzylpyrrolidine hydrochloride	936225-49-9	95%+	100mg	$275	2024-07-19
Chemenu	CM327740-250mg	3-benzylpyrrolidine hydrochloride	936225-49-9	95%+	250mg	$408	2024-07-19
TRC	B227516-100mg	3-benzylpyrrolidine hcl	936225-49-9		100mg	$ 135.00	2022-06-07
TRC	B227516-500mg	3-benzylpyrrolidine hcl	936225-49-9		500mg	$ 550.00	2022-06-07
TRC	B227516-1g	3-benzylpyrrolidine hcl	936225-49-9		1g	$ 840.00	2022-06-07
Enamine	EN300-1264919-0.05g	3-benzylpyrrolidine hydrochloride	936225-49-9	95%	0.05g	$56.0	2023-07-07
Enamine	EN300-1264919-0.1g	3-benzylpyrrolidine hydrochloride	936225-49-9	95%	0.1g	$83.0	2023-07-07
Enamine	EN300-1264919-0.25g	3-benzylpyrrolidine hydrochloride	936225-49-9	95%	0.25g	$119.0	2023-07-07

3-benzylpyrrolidine hydrochloride Related Literature

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3. Fast synthesis of red Li3BaSrLn3(WO4)8:Eu3+ phosphors for white LEDs under near-UV excitation by a microwave-assisted solid state reaction method and photoluminescence studies

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4. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

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5. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

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